Cas no 915923-73-8 (7-Fluoro-2-methylquinoline-4-carboxylic acid)

• Product Name: 7-Fluoro-2-methylquinoline-4-carboxylic acid
• CAS No: 915923-73-8
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• MDL: MFCD08059751
• CID: 869317
• PubChem ID: 16228610
• Update Time: 2025-05-19

7-Fluoro-2-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-2-methylquinoline-4-carboxylic acid
• 7-fluoro-2-methylquinoline-4-carboxylic acid(SALTDATA: FREE)
• 915923-73-8
• EN300-35621
• MFCD08059751
• 7-fluoro-2-methyl-quinoline-4-carboxylic acid
• BS-36547
• FT-0764789
• CS-0247078
• 7-Fluoro-2-methyl-4-quinolinecarboxylic acid
• DTXSID80585527
• SCHEMBL21940136
• 7-Fluoro-2-methylquinoline-4-carboxylic acid, AldrichCPR
• SB68671
• AKOS000141940
• CHEMBL4173189
• 7-fluoro-2-methylquinoline-4-carboxylicacid
• DB-027916

• MDL： MFCD08059751
• Inchi： 1S/C11H8FNO2/c1-6-4-9(11(14)15)8-3-2-7(12)5-10(8)13-6/h2-5H,1H3,(H,14,15)
• InChI Key： KPNZFNKTKZNKKS-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C(=O)O)C=C(C)N=C2C=1

Computed Properties

• Exact Mass: 205.05400
• Monoisotopic Mass: 205.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 348°C at 760 mmHg
• Flash Point: 164.265°C
• Refractive Index: 1.64
• PSA: 50.19000
• LogP: 2.38050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7-Fluoro-2-methylquinoline-4-carboxylic acid

7-Fluoro-2-methylquinoline-4-carboxylic acid: A Comprehensive Overview

The compound 7-Fluoro-2-methylquinoline-4-carboxylic acid (CAS No. 915923-73-8) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research, materials science, and agrochemical development. This compound belongs to the quinoline derivative family, which is renowned for its diverse biological activities and structural versatility. The integration of a fluorine atom at the 7-position and a methyl group at the 2-position, along with the carboxylic acid functionality at the 4-position, imparts unique physicochemical properties to this molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 7-Fluoro-2-methylquinoline-4-carboxylic acid through a variety of methodologies. Researchers have explored both traditional and innovative approaches to optimize the synthesis process, ensuring high yields and purity. For instance, a study published in *Journal of Medicinal Chemistry* highlighted the use of a one-pot microwave-assisted synthesis route, which significantly reduced reaction time while maintaining product quality. This approach not only enhances the scalability of production but also aligns with the principles of green chemistry by minimizing waste and energy consumption.

The biological activity of 7-Fluoro-2-methylquinoline-4-carboxylic acid has been extensively studied, particularly in the context of its potential as a drug candidate. Preclinical studies have demonstrated its efficacy as an anti-inflammatory agent, with notable activity against cyclooxygenase (COX) enzymes. A research team from the University of California reported that this compound exhibits selective inhibition of COX-2 over COX-1, making it a promising candidate for treating chronic inflammatory diseases such as arthritis. Furthermore, its ability to modulate cellular signaling pathways involved in cancer progression has been explored in several oncology-focused studies.

In addition to its therapeutic potential, 7-Fluoro-2-methylquinoline-4-carboxylic acid has shown promise in materials science applications. Its aromatic structure and functional groups make it an ideal candidate for use in organic electronics. A recent study published in *Advanced Materials* highlighted its application as a building block for organic semiconductors, where it demonstrated exceptional charge transport properties. This opens up new avenues for its use in flexible electronics and optoelectronic devices.

The environmental impact and toxicity profile of 7-Fluoro-2-methylquinoline-4-carboxylic acid have also been subjects of recent research. Regulatory agencies have emphasized the importance of assessing the ecological risks associated with novel chemical entities. A collaborative study between European research institutions revealed that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further long-term studies are required to fully understand its persistence and bioaccumulation potential in various environmental compartments.

In conclusion, 7-Fluoro-2-methylquinoline-4-carboxylic acid (CAS No. 915923-73-8) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthetic methods and biological applications, positions it as a key player in future innovations. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.